Cas no 130559-77-2 (4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester
• CAS No: 130559-77-2
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• MDL: MFCD18426547
• CID: 3705812
• PubChem ID: 53396505
• Update Time: 2025-10-28

4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester
• ethyl 2-[2-(4-chlorophenyl)-5-methyl-1,3-thiazol-4-yl]acetate
• ethyl2-[2-(4-chlorophenyl)-5-methyl-1,3-thiazol-4-yl]acetate
• AKOS015993877
• AF-0725
• MFCD18426547
• SCHEMBL4905523
• 130559-77-2

• MDL： MFCD18426547
• Inchi： 1S/C14H14ClNO2S/c1-3-18-13(17)8-12-9(2)19-14(16-12)10-4-6-11(15)7-5-10/h4-7H,3,8H2,1-2H3
• InChI Key： JOJFJMZETNUFEP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC(OCC)=O)N=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 295.043
• Monoisotopic Mass: 295.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester

Comprehensive Overview of 4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester (CAS No. 130559-77-2)

4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester (CAS No. 130559-77-2) is a specialized organic compound belonging to the thiazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a 4-chlorophenyl group and a methyl substituent on the thiazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiazole derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in CAS No. 130559-77-2 for its potential role in developing novel anti-inflammatory and antimicrobial agents. The compound's ethyl ester moiety further improves its solubility, facilitating its use in various formulations. As sustainability becomes a global priority, the synthesis of 4-Thiazoleacetic acid derivatives using green chemistry principles is also a hot topic.

The structural elucidation of 2-(4-chlorophenyl)-5-methyl-4-thiazoleacetic acid ethyl ester reveals its compatibility with enzyme inhibition studies, particularly in targeting kinases and proteases. This aligns with the growing interest in precision medicine and targeted therapies. Additionally, its aromatic and heterocyclic components make it a candidate for fluorescence labeling in bioimaging, a field that has seen exponential growth due to advancements in diagnostic technologies.

From an industrial perspective, CAS 130559-77-2 is often explored for its potential in crop protection formulations. The chlorophenyl group contributes to its pesticidal activity, addressing the need for eco-friendly alternatives in agriculture. This resonates with the increasing consumer demand for sustainable farming practices and reduced chemical residues in food products. Analytical methods such as HPLC and LC-MS are commonly employed to ensure the purity and stability of this compound in commercial applications.

In summary, 4-Thiazoleacetic acid, 2-(4-chlorophenyl)-5-methyl-, ethyl ester (CAS No. 130559-77-2) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its structural attributes and functional groups make it a subject of ongoing research, particularly in the context of drug design and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a key player in innovative solutions for global challenges.